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Compound of Interest

Compound Name:

(1,3-Dioxolan-2-

ylmethyl)triphenylphosphonium

bromide

Cat. No.: B150729 Get Quote

An In-depth Technical Guide to the Safe Handling of (1,3-Dioxolan-2-
ylmethyl)triphenylphosphonium bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (1,3-Dioxolan-2-
ylmethyl)triphenylphosphonium bromide (CAS No. 52509-14-5), a versatile reagent

frequently used in organic synthesis, particularly in the Wittig reaction for the formation of

carbon-carbon bonds.[1][2] Its application extends to the synthesis of various biologically active

molecules, including antibacterial agents, enzyme inhibitors, and receptor ligands.[3][4] Given

its hazardous properties, a thorough understanding of safe handling procedures is crucial for all

personnel working with this compound.

Chemical and Physical Properties
(1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide is a white to light-colored

crystalline powder. It is important to be aware of its physical properties to ensure proper

storage and handling.
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Property Value

CAS Number 52509-14-5

Molecular Formula C₂₂H₂₂BrO₂P[5]

Molecular Weight 429.30 g/mol [2]

Melting Point 193-195 °C (decomposes)[3]

Solubility Soluble in water.[3]

Appearance
White to light yellow to light orange

powder/crystal.

Sensitivity Hygroscopic (moisture sensitive).[6]

Hazard Identification and Classification
This compound is classified as hazardous under the OSHA Hazard Communication Standard

(29 CFR 1910.1200).[6] The primary hazards are acute toxicity, skin and eye irritation, and

respiratory tract irritation. The signal word for this chemical is "Warning".[6]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[5]

[6][7]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[5][6][7]

Acute Toxicity, Inhalation Category 4
H332: Harmful if inhaled.[5][6]

[7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[5]

[6]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[5][6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[5][6]

GHS classification percentages may vary slightly between suppliers due to impurities or

additives.[5][7]

Toxicological Data
While specific LD50 or LC50 values are not readily available in published literature, the GHS

Category 4 classification for acute toxicity indicates the following estimated toxicity ranges:

Route of Exposure Toxicity Estimate

Oral 300 < LD50 ≤ 2000 mg/kg

Dermal 1000 < LD50 ≤ 2000 mg/kg

Inhalation (Dusts) 1.0 < LC50 ≤ 5.0 mg/L

These values underscore the importance of preventing direct contact, ingestion, and inhalation

of the compound.

Safe Handling and Storage
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Adherence to proper handling and storage protocols is essential to minimize risk.

Personal Protective Equipment (PPE)
A standard PPE ensemble for handling this chemical includes:

Eye Protection: Chemical safety goggles or a face shield.[6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves should be inspected

before use and disposed of properly after handling.[6]

Skin and Body Protection: A laboratory coat and, if a significant exposure risk exists,

additional protective clothing.[6]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or higher-level respirator is required. All respiratory protection should be used in

accordance with OSHA regulations (29 CFR 1910.134).[6]

Handling Procedures
Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Avoid breathing dust.[6]

Prevent contact with skin, eyes, and clothing.[6]

Wash hands and any exposed skin thoroughly after handling.[6]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5]

Use non-sparking tools if there is a risk of dust explosion.

Storage Conditions
Store in a dry, cool, and well-ventilated place.[6]

Keep the container tightly closed to prevent moisture absorption, as the compound is

hygroscopic.[6]
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Store below +30°C.[3]

Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[6]

Emergency and First-Aid Procedures
In case of exposure, immediate action is critical.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Call a POISON

CENTER or doctor if you feel unwell.[5][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water while removing all

contaminated clothing. Call a POISON CENTER

or doctor if you feel unwell.[5][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

immediate medical advice/attention.[6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or doctor if

you feel unwell.[5][6]

Experimental Protocols: Safe Use in a Wittig
Reaction
The following is a representative protocol for using (1,3-Dioxolan-2-
ylmethyl)triphenylphosphonium bromide in a Wittig reaction, with an emphasis on safety.

Reagent Preparation and Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0176860.htm
https://www.fishersci.com/store/msds?partNumber=AC208030050&productDescription=%281+3-DIOXOLAN-2-YLMETHYL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2724194
https://www.fishersci.com/store/msds?partNumber=AC208030050&productDescription=%281+3-DIOXOLAN-2-YLMETHYL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2724194
https://www.fishersci.com/store/msds?partNumber=AC208030050&productDescription=%281+3-DIOXOLAN-2-YLMETHYL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC208030050&productDescription=%281+3-DIOXOLAN-2-YLMETHYL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2724194
https://www.fishersci.com/store/msds?partNumber=AC208030050&productDescription=%281+3-DIOXOLAN-2-YLMETHYL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b150729?utm_src=pdf-body
https://www.benchchem.com/product/b150729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Reaction Phase

Work-up & Purification

Don appropriate PPE
(Goggles, Lab Coat, Gloves)

Work inside a certified
chemical fume hood

Weigh phosphonium salt
(solid) carefully
to avoid dust

Add anhydrous solvent
(e.g., THF) under inert
atmosphere (N2 or Ar)

Cool the suspension
(e.g., to 0°C or -78°C)

Add strong base (e.g., n-BuLi)
slowly via syringe.

Color change indicates
ylide formation.

Stir for specified time
to ensure complete

ylide formation

Add aldehyde/ketone
solution dropwise

Allow reaction to warm
to room temperature

and stir until complete

Carefully quench reaction
with a suitable reagent
(e.g., saturated NH4Cl)

Perform aqueous work-up
and extract with organic solvent

Dry organic layer and
concentrate under
reduced pressure

Purify product via
column chromatography

Click to download full resolution via product page

Caption: Workflow for a safe Wittig reaction.
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Detailed Method
Preparation: Under an inert atmosphere (e.g., nitrogen or argon), place (1,3-Dioxolan-2-
ylmethyl)triphenylphosphonium bromide in an oven-dried, two-neck round-bottom flask

equipped with a magnetic stir bar and a septum.

Solvent Addition: Add anhydrous tetrahydrofuran (THF) via cannula or syringe.

Ylide Formation: Cool the resulting suspension to the desired temperature (e.g., 0 °C or -78

°C). Slowly add one equivalent of a strong base (e.g., n-butyllithium in hexanes) dropwise via

syringe. A distinct color change (typically to orange or red) indicates the formation of the

phosphonium ylide. Allow the mixture to stir for 30-60 minutes.

Reaction with Carbonyl: Slowly add a solution of the desired aldehyde or ketone in

anhydrous THF to the ylide solution via syringe.

Reaction Completion: Allow the reaction mixture to slowly warm to room temperature and stir

for several hours or until TLC analysis indicates the consumption of the starting material.

Quenching and Work-up: Carefully quench the reaction by slowly adding a saturated

aqueous solution of ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel,

and extract the product with an organic solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude

product can be purified by column chromatography.

Waste Disposal: Dispose of all chemical waste, including contaminated gloves and labware,

in accordance with institutional and local regulations. Collect halogenated and non-

halogenated waste in separate, labeled containers.

Biological Context and Signaling Pathways
(1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide serves as a key building block for

synthesizing molecules with significant biological activity. For instance, it is used in the

microwave-assisted synthesis of KN-93, a known inhibitor of Ca²⁺/calmodulin-dependent
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protein kinase II (CaMKII).[3][7] CaMKII is a crucial enzyme in various cellular signaling

cascades, including neurotransmission and cardiac function.

The diagram below illustrates the inhibitory effect of a CaMKII inhibitor (like KN-93) on a

generic signaling pathway. The synthesis of such an inhibitor may begin with a Wittig reaction

using (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide.

Generic CaMKII Signaling Pathway

Increased
Intracellular Ca²⁺

Calmodulin

+

Active CaMKII

+

Inactive CaMKII

Phosphorylated Substrate
(Cellular Response)

Phosphorylation

Substrate Protein

KN-93
(Synthesized using the

phosphonium salt)

 Inhibition

Click to download full resolution via product page

Caption: Inhibition of a CaMKII signaling pathway.

This guide is intended to provide essential safety information for trained professionals. Always

consult the most recent Safety Data Sheet (SDS) from your supplier before use and adhere to

all institutional safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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